Cas no 1291839-95-6 (1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1291839-95-6
• MF: C₁₂H₁₁ClFNO₃
• MW: 271.672045946121
• CID: 3165817
• PubChem ID: 50928065
• Update Time: 2025-10-25

1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-[(2-Chloro-4-fluoro-phenyl)methyl]-5-oxo-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-[(2-chloro-4-fluorophenyl)methyl]-5-oxo-
• CS-0318626
• 1-(2-chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylicacid
• 1-(2-chloro-4-fluorobenzyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1291839-95-6
• 1-[(2-chloro-4-fluorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• STL096193
• BS-3014
• AKOS005723881

• MDL： MFCD18788442
• Inchi： 1S/C12H11ClFNO3/c13-10-4-9(14)2-1-7(10)5-15-6-8(12(17)18)3-11(15)16/h1-2,4,8H,3,5-6H2,(H,17,18)
• InChI Key： XPJIRXVDJCKLGO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2Cl)C(=O)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 271.0411491Da
• Monoisotopic Mass: 271.0411491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1291839-95-6)

1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1291839-95-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the presence of a chloro-fluorobenzyl group and a pyrrolidine-3-carboxylic acid moiety, contribute to its versatility in medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of 1291839-95-6, enabling more efficient scale-up for preclinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its stability under various conditions.

In vitro studies have demonstrated that 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid exhibits promising activity against specific biological targets. For instance, it has shown inhibitory effects on certain proteases and kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anticancer agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Recent collaborations between academic and industrial researchers have expanded the scope of applications for this compound. One notable study explored its use as a building block in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides. These peptidomimetics have shown enhanced bioavailability and target specificity, making them attractive candidates for drug development. Additionally, computational modeling has been utilized to predict the compound's binding affinity and selectivity for various biological targets, guiding the design of more potent derivatives.

Despite these advancements, challenges remain in the clinical translation of 1291839-95-6-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. However, the compound's promising preclinical data and structural adaptability provide a strong foundation for further investigation. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease.

In conclusion, 1-(2-Chloro-4-fluorobenzyl)-5-oxopyrrolidine-3-carboxylic acid represents a valuable tool in the discovery of new therapeutic agents. Its unique chemical structure and biological activity make it a compelling subject for continued research. As the field advances, this compound is likely to play a pivotal role in the development of innovative treatments for a range of medical conditions. Future studies should prioritize the translation of these findings into clinically viable therapies, addressing the current limitations and unlocking its full potential.